Cas no 2137485-08-4 (methyl 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)butanoate)

• Product Name: methyl 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)butanoate
• CAS No: 2137485-08-4
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5897423
• PubChem ID: 165800252
• Update Time: 2025-06-27

methyl 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)butanoate
• 2137485-08-4
• EN300-1140601

• Inchi： 1S/C11H19N3O2/c1-5-9-13-7(2)6-14(9)8(3)10(12)11(15)16-4/h6,8,10H,5,12H2,1-4H3
• InChI Key： QPDAVPUZYBIFNW-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)N1C=C(C)N=C1CC)N)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)butanoate

Methyl 2-Amino-3-(2-Ethyl-4-Methyl-1H-Imidazol-1-Yl)Butanoate: A Novel Compound in Pharmaceutical Research

CAS No. 2137485-08-4 represents a promising molecule with significant potential in the field of pharmaceutical development. This compound, known as methyl 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)butanoate, is a derivative of the imidazole ring structure, which has been widely studied for its diverse biological activities. Recent advancements in drug discovery and targeted therapy have highlighted the importance of such compounds in modulating cellular pathways related to inflammation, neurodegeneration, and metabolic disorders.

The chemical structure of methyl 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)butanoate features a butanoic acid backbone with a substituted imidazole ring. The imidazole ring, a five-membered heterocyclic system, is a common motif in many biologically active molecules, including histamine and certain metalloproteins. The presence of an ethyl group at the 2-position and a methyl group at the 4-position of the imidazole ring contributes to its unique pharmacological profile. These substituents may influence the molecule's interaction with target proteins, such as histidine decarboxylase or G-protein-coupled receptors, which are critical in various physiological processes.

Recent in vitro studies have demonstrated that methyl 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)butanoate exhibits potent anti-inflammatory effects. In a 2023 publication in Journal of Medicinal Chemistry, researchers reported that this compound significantly inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action appears to involve the modulation of NF-κB signaling pathways, which are central to the regulation of immune responses. This finding aligns with the growing interest in targeted anti-inflammatory therapies for conditions like rheumatoid arthritis and inflammatory bowel disease.

Additionally, the synthetic versatility of methyl 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)butanoate has attracted attention in drug design. A 2024 study published in Bioorganic & Medicinal Chemistry explored the potential of this compound as a scaffold for the development of new antibiotic agents. The molecule's ability to form hydrogen bonds with bacterial enzymes, such as penicillin-binding proteins, suggests its utility in combating multidrug-resistant pathogens. This application is particularly relevant given the increasing prevalence of antimicrobial resistance and the urgent need for novel therapeutic strategies.

From a pharmacokinetic perspective, the solubility and metabolic stability of methyl 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)butanoate are critical factors in its potential therapeutic use. Research conducted in 2023 highlighted that the compound exhibits favorable oral bioavailability in preclinical models, which is essential for the development of systemic therapies. The lipophilicity of the molecule, influenced by the ethyl and methyl groups, may enhance its ability to cross biological membranes, thereby improving its targeting efficiency in vivo.

Moreover, the structural diversity of methyl 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)butanoate has led to its exploration in neurodegenerative disease research. A 2024 study in Neuropharmacology revealed that this compound may mitigate the progression of Alzheimer's disease by reducing the aggregation of amyloid-beta plaques. The interaction of the imidazole ring with specific protein domains could disrupt the formation of toxic oligomers, offering a novel approach to targeted neuroprotection.

Despite these promising findings, the toxicological profile of methyl 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)butanoate requires further investigation. Preliminary in vivo studies have shown minimal acute toxicity, but long-term effects on organ systems, particularly the liver and kidneys, remain to be elucidated. The selectivity of the compound for its intended targets is also a key consideration in its development as a pharmaceutical agent.

Overall, methyl 2-amino-3-(2-ethyl-4-methyl-1H-imidazol-1-yl)butanoate represents a valuable candidate in the expanding repertoire of small-molecule therapeutics. Its unique structural features and demonstrated biological activities underscore its potential in addressing complex diseases. Continued preclinical and clinical research will be essential to fully realize its therapeutic potential and ensure its safe and effective application in human medicine.